(E)-1-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-3-(2-chlorophenyl)prop-2-en-1-one oxalate

• IUPAC Name: (E)-1-[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-3-(2-chlorophenyl)prop-2-en-1-one;oxalic acid
• InChI: InChI=1S/C22H22ClN3O.C2H2O4/c23-19-6-2-1-5-18(19)9-10-22(27)25-13-11-17(12-14-25)15-26-16-24-20-7-3-4-8-21(20)26;3-1(4)2(5)6/h1-10,16-17H,11-15H2;(H,3,4)(H,5,6)/b10-9+
• InChI Key: LGMNVIYJMKENAK-RRABGKBLSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)C=CC4=CC=CC=C4Cl.C(=O)(C(=O)O)O
• Isomeric SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)/C=C/C4=CC=CC=C4Cl.C(=O)(C(=O)O)O
• Molecular Formula: C24H24ClN3O5
• Molecular Weight: 469.9 g/mol

Description

(E)-1-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-3-(2-chlorophenyl)prop-2-en-1-one oxalate is a useful research compound. Its molecular formula is C24H24ClN3O5 and its molecular weight is 469.92. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-3-(2-chlorophenyl)prop-2-en-1-one oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-3-(2-chlorophenyl)prop-2-en-1-one oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential in Cancer Treatment

• One study discusses Compound 1, a selective anaplastic lymphoma kinase (ALK) inhibitor with potential application for cancer treatment, sharing structural similarities with the compound . This compound showed promise in efficacy studies in mice but faced challenges due to enzymatic hydrolysis in plasma (Teffera et al., 2013).

Antibacterial and Antifungal Applications

• Novel 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4-dihydro-4-quinolinones, including analogs with structural resemblance to the specified compound, exhibited significant antibacterial and antifungal activity (Anisetti & Reddy, 2012).

Antimycotic and Antifungal Potential

• Research on (benzo[b]thienyl)methyl ethers of similar compounds revealed preliminary antimycotic data and structure-activity relationships, indicating potential in antimycotic applications (Raga et al., 1992).

Anticancer Agents

• A study on benzimidazoles bearing an oxadiazole nucleus, structurally related to the mentioned compound, showed significant in vitro anticancer activity, with one compound emerging as a lead compound due to its significant growth inhibition activity (Rashid, Husain, & Mishra, 2012).

Anticancer and Antimicrobial Agents with Molecular Docking Study

• A synthesis and molecular docking study of new 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents suggested potential utility in overcoming microbe resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).

Corrosion Inhibition

• Synthesized benzimidazole derivatives were studied as corrosion inhibitors for N80 steel in hydrochloric acid, indicating a potential application in industrial corrosion protection (Yadav et al., 2016).